Cas no 6935-69-9 (Pentanoic acid,[1,1'-bicyclohexyl]-2-yl ester)

• Product Name: Pentanoic acid,[1,1'-bicyclohexyl]-2-yl ester
• CAS No: 6935-69-9
• MF: C₁₇H₃₀O₂
• MW: 266.418905735016
• CID: 524315
• PubChem ID: 409827
• Update Time: 2025-04-19

Pentanoic acid,[1,1'-bicyclohexyl]-2-yl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,[1,1'-bicyclohexyl]-2-yl ester
• (2-cyclohexylcyclohexyl) pentanoate
• NSC-23960
• NSC23960
• 6935-69-9
• DTXSID40328391
• [1,1'-BI(CYCLOHEXANE)]-2-YL PENTANOATE

• Inchi： 1S/C17H30O2/c1-2-3-13-17(18)19-16-12-8-7-11-15(16)14-9-5-4-6-10-14/h14-16H,2-13H2,1H3
• InChI Key： CBHVYGKSGYRLRN-UHFFFAOYSA-N
• SMILES： O(C(CCCC)=O)C1CCCCC1C1CCCCC1

Computed Properties

• Exact Mass: 266.2247
• Monoisotopic Mass: 266.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.96
• Boiling Point: 328°Cat760mmHg
• Flash Point: 158.2°C
• Refractive Index: 1.48
• PSA: 26.3